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Introduction

BMS-764459 is a potent and selective antagonist of the corticotropin-releasing factor receptor
1 (CRF1) developed by Bristol-Myers Squibb.[1][2][3] Elevated levels of corticotropin-releasing
factor (CRF) have been associated with depression, anxiety, and gastrointestinal disorders.[4]
Consequently, CRF1 antagonists like BMS-764459 have been investigated for their therapeutic
potential in treating stress-related conditions.[4] This technical guide provides a comprehensive
overview of the discovery, mechanism of action, preclinical development, and synthesis of
BMS-764459.

Discovery and Rationale

The development of BMS-764459 was driven by the well-established role of the CRF system in
the body's stress response. Chronic activation of this system is implicated in the

pathophysiology of anxiety and depression. By blocking the CRF1 receptor, BMS-764459 aims
to mitigate the downstream effects of elevated CRF levels, thereby producing anxiolytic effects.

Chemical Properties
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Property Value

(S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-(6-
(difluoromethoxy)-2,5-dimethylpyridin-3-

IUPAC Name ) ] ]
ylamino)-5-o0xo0-4,5-dihydropyrazine-2-
carbonitrile

CAS Number 1188407-45-5

Molecular Formula C19H21F2N503

Molecular Weight 405.40 g/mol

Mechanism of Action

BMS-764459 functions as a high-affinity antagonist of the CRF1 receptor. In stressful
situations, CRF is released and binds to CRF1 receptors, initiating a signaling cascade that
results in the physiological and behavioral manifestations of stress. BMS-764459 competitively
blocks the binding of CRF to the CRF1 receptor, thereby inhibiting this signaling pathway.
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Preclinical Development

The preclinical evaluation of BMS-764459 demonstrated its potency, selectivity, and efficacy in
animal models of anxiety.

In Vitro Studies

BMS-764459 exhibits high affinity for the rat CRF1 receptor and potently inhibits CRF-
stimulated signaling in human cells. It shows high selectivity for the CRF1 receptor over the
CRF2 receptor and a panel of 43 other receptors, channels, and transporters.

Parameter Cell Line/Receptor Value
Binding Affinity (ICso) Rat CRF-R1 0.86 nM
) Human Y-79 retinoblastoma
Functional Potency (ICso) 1.9 nM
cells
Selectivity (ICso) CRF-R2 and 43 other proteins >10 uM

Experimental Protocols

e CRF1 Receptor Binding Assay: The binding affinity of BMS-764459 was determined using a
competitive binding assay with rat CRF1 receptors. The assay measures the ability of the
compound to displace a radiolabeled CRF ligand from the receptor. The ICso value
represents the concentration of BMS-764459 required to inhibit 50% of the radioligand
binding.

e CAMP Production Assay: The functional potency of BMS-764459 was assessed by
measuring its ability to inhibit CRF-stimulated cyclic adenosine monophosphate (CAMP)
production in human Y-79 retinoblastoma cells, which endogenously express the CRF1
receptor. The ICso value is the concentration of the compound that produces a half-maximal
inhibition of the CRF-induced cAMP response.

In Vivo Studies

BMS-764459 has shown anxiolytic effects in animal models. In the rat defensive withdrawal
model of anxiety, orally administered BMS-764459 demonstrated efficacy at doses of 1-3
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mg/kg. The compound also exhibits good oral bioavailability, with a reported bioavailability (F)

of 53% in dogs when administered as a 2 mg/kg suspension and 70% with a 3 mg/kg solution.
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Preclinical Drug Development Workflow

Chemical Synthesis

The synthesis of BMS-764459 involves several key chemical transformations. An efficient
synthesis route has been developed, with notable steps including a palladium(0)-catalyzed
cyanation and an asymmetric Strecker reaction. Although the diastereomeric ratio in the
Strecker reaction was initially low (2.5:1), the desired diastereocisomer was significantly
enriched to a 49:1 ratio through crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pharmaphorum.com/views-and-analysis/a-history-of-bristol-myers-squibb
https://en.wikipedia.org/wiki/Bristol_Myers_Squibb
https://www.eupolicy.bms.com/our-stories/policy-priorities/a-heritage-of-improving-lives-through-innovation.html
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0030-1258871
https://www.benchchem.com/product/b606247/docs#an-in-depth-technical-guide-on-the-discovery-and-development-of-bms-764459
https://www.benchchem.com/product/b606247/docs#an-in-depth-technical-guide-on-the-discovery-and-development-of-bms-764459
https://www.benchchem.com/product/b606247/docs#an-in-depth-technical-guide-on-the-discovery-and-development-of-bms-764459
https://www.benchchem.com/product/b606247/docs#an-in-depth-technical-guide-on-the-discovery-and-development-of-bms-764459
https://www.benchchem.com/product/b606247?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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